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Compound of Interest

Compound Name: 4-Fluorobenzenesulfonamide

Cat. No.: B1215347

Essential Safety and Handling Guide for 4-
Fluorobenzenesulfonamide

This guide provides critical safety, operational, and disposal information for handling 4-
Fluorobenzenesulfonamide (FBSA) in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe and effective management of
this chemical.

Hazard Identification and Safety Summary

4-Fluorobenzenesulfonamide is a compound that requires careful handling due to its
potential health hazards. It is classified as toxic if swallowed, in contact with skin, or inhaled.[1]
It is also known to cause skin and serious eye irritation, and may cause respiratory irritation.[1]
The signal word for this chemical is "Warning".

Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H331/H335: Toxic if inhaled / May cause respiratory irritation.[1]
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e H311: Toxic in contact with skin.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-
Fluorobenzenesulfonamide to minimize exposure and ensure personal safety.

PPE Category Item Specification

Chemical splash goggles are
. ] required. A faceshield should
Eye Protection Safety Goggles/Faceshield )
be worn where there is a

greater risk of splashing.[2]

Nitrile, vinyl, or latex gloves are
) suitable. Check for perforations
Hand Protection Gloves
before use and change gloves

frequently.[3]

A standard, fully-buttoned
Body Protection Laboratory Coat laboratory coat should be

worn.

All handling of solid 4-
Fluorobenzenesulfonamide
should occur in a certified
chemical fume hood.[3] For

Respiratory Fume Hood / Respirator situations where a fume hood
is not available or insufficient,
a respirator with a type P2 (EN
143) cartridge is

recommended.[2]

Operational Plan: Step-by-Step Handling

This procedural guide ensures the safe handling of 4-Fluorobenzenesulfonamide from
preparation to the conclusion of the experiment.

Step 1: Preparation and Area Inspection
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Ensure a certified chemical fume hood is functioning correctly.

Verify that an emergency eyewash station and safety shower are accessible.

Clear the workspace of any unnecessary items to avoid contamination.

Assemble all necessary equipment, such as glassware, spatulas, and weighing paper, within
the fume hood.

Step 2: Weighing and Dispensing

o Perform all weighing and dispensing of the powdered compound inside the chemical fume
hood to prevent inhalation of dust particles.[3]

o Use anti-static weighing paper or a suitable container to handle the powder.
o Close the primary container tightly after dispensing.
Step 3: Experimental Procedure

o Conduct all experimental steps involving 4-Fluorobenzenesulfonamide within the fume
hood.

» Avoid direct contact with the skin and eyes by using the prescribed PPE.[4]

 In case of accidental contact, immediately flush the affected area with copious amounts of
water for at least 15 minutes and seek medical attention.[4]

Step 4: Post-Experiment
o Decontaminate all surfaces and equipment that have come into contact with the chemical.
e Wash hands thoroughly with soap and water after handling is complete.[4]

Disposal Plan

Proper disposal of 4-Fluorobenzenesulfonamide and associated waste is crucial to prevent
environmental contamination and ensure safety.
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o Small Quantities: Small residual amounts of the solid chemical should be disposed of as
solid chemical waste.[5]

o Bulk Quantities: Unused or excess quantities of 4-Fluorobenzenesulfonamide must be
disposed of through your institution's hazardous waste program.[5] Do not attempt to dispose
of large quantities in regular laboratory waste.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing paper, and pipette tips, must be collected in a designated and clearly
labeled, sealed waste container for hazardous materials.[5]

o Spills: In the event of a spill, use an absorbent material compatible with the chemical to
contain it. Collect the absorbed material into a sealed container for proper waste disposal.[6]

Quantitative Data

The following table summarizes the key physical and chemical properties of 4-
Fluorobenzenesulfonamide.

Property Value

Molecular Formula CeHsFNO2S

Molecular Weight 175.18 g/mol

Appearance White to almost white powder to crystal
Melting Point 124-129 °C

Purity = 98%

[Sources:[7][8]]

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 4-
Fluorobenzenesulfonamide in a laboratory setting.
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Caption: Workflow for Safe Handling of 4-Fluorobenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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